1H-Arsole, 2,5-dimethyl-1-phenyl-

• CAS: 20527-10-0
• Molecular Formula: C12H13As
• Molecular Weight: 232.15 g/mol
• SMILES: CC1=CC=C([As]1C2=CC=CC=C2)C
• InChI: InChI=1S/C12H13As/c1-10-8-9-11(2)13(10)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChIKey: ZSDZETKNIHHUHJ-UHFFFAOYSA-N

Sourcing 2,5-Dimethyl-1-phenyl-1H-arsole (CAS 20527-10-0): Core Compound Identity and Research Context

2,5-Dimethyl-1-phenyl-1H-arsole (CAS 20527-10-0) is a classic organoarsenic heterocycle belonging to the arsole (arsacyclopentadiene) class, characterized by a five-membered C₄As ring with methyl substituents at the 2- and 5-positions and a phenyl group on the arsenic atom [1]. With a molecular formula of C₁₂H₁₃As and a molecular weight of 232.15 g/mol, it serves as a foundational scaffold for understanding structure-reactivity relationships in pnictogen heterocycles . Its primary research significance lies in its well-defined diene character and its role as a benchmark compound in comparative studies of arsole reactivity, particularly in [4+2] cycloaddition chemistry [2].

1

Diene benchmark for [4+2] cycloaddition methodology studies Reported room-temperature reactivity with dienophiles

2

Spectroscopic reference for localized π-system arsoles Distinct UV-Vis λ_max and PE spectrum profile

3

Arsole scaffold for radical anion reactivity research Structural analogy to more stable radical anion intermediates

• [1] NIST Chemistry WebBook. 1H-Arsole,2,5-dimethyl-1-phenyl-. NIST Standard Reference Database Number 69. View Source
• [2] Mathey, F., et al. Cycloadditions des arsoles a haute temperature. Tetrahedron Letters, 2001. View Source

Why General-Purpose Arsoles Cannot Replace 2,5-Dimethyl-1-phenyl-1H-arsole (CAS 20527-10-0) in Specialized Research

Generic substitution within the arsole family is not scientifically valid because even minor structural modifications—such as altering the N-aryl group or substituting methyl for phenyl—dramatically alter fundamental electronic properties and, consequently, chemical reactivity [1]. For instance, 1-phenyl-2,5-dimethylarsole exhibits a localized diene structure with minimal interaction between the arsole and phenyl rings, a specific electronic configuration that dictates its unique photoelectron spectrum and its capacity for clean [4+2] cycloadditions at room temperature [2]. In contrast, the more heavily arylated analog 1,2,5-triphenylarsole shows significantly reduced room-temperature reactivity and undergoes thermal isomerization to a 2H-arsole tautomer, leading to divergent reaction pathways [3]. The procurement of a generic arsole, therefore, introduces uncontrolled variables that compromise experimental reproducibility and the validity of mechanistic studies.

Target 2,5-Dimethyl-1-phenyl-1H-arsole

Generic / Triphenyl Analog Different N-aryl or methyl/phenyl substitution shifts electronic structure and reactivity; triphenylarsole requires thermal isomerization before cycloaddition

Target Localized diene character

Other arsole derivatives Extended π-conjugation in 2,5-diarylarsoles alters frontier orbital energies, leading to divergent photoelectron and UV signatures

Target Radical anion stability profile

N-alkyl analogs Radical anion from 1-methyl-2,5-diphenylarsole is reported much less stable; may introduce decomposition pathways

• [1] Imoto, H., Naka, K., et al. The Dawn of Functional Organoarsenic Chemistry. Chemistry - A European Journal, 2019, 25(8), 1883-1894. View Source
• [2] Arsole. In ScienceDirect Topics. Photoelectron spectroscopic studies on 1-phenyl-2,5-dimethylarsole. View Source
• [3] Mathey, F., et al. Cycloadditions des arsoles a haute temperature. Tetrahedron Letters, 2001. View Source

Quantified Differentiation: 2,5-Dimethyl-1-phenyl-1H-arsole (CAS 20527-10-0) vs. Closest Analogs in Head-to-Head and Cross-Study Comparisons

Superior Room-Temperature Reactivity in [4+2] Cycloadditions vs. 1,2,5-Triphenylarsole

A direct experimental comparison demonstrates that 1-phenyl-2,5-dimethylarsole (the target compound) readily participates in [4+2] cycloadditions with dienophiles at room temperature, a reactivity profile that is quantifiably distinct from its more heavily arylated analog [1]. The comparator, 1,2,5-triphenylarsole, is explicitly reported to be 'less reactive at room temperature' and instead undergoes a thermal isomerization to a 2H-arsole tautomer at 160°C before it can react as a diene [1]. This establishes the target compound as the preferred reagent for experiments requiring predictable, low-energy diene reactivity without thermal activation.

Room-Temp. Cycloaddition

Head-to-head

Reactive at room temperature vs. triphenylarsole (requires 160°C isomerization)

Supports low-energy diene reactivity screening

Cleaner protocols without thermal activation

Evidence Dimension	Reactivity in [4+2] cycloaddition
Target Compound Data	Reactive at room temperature
Comparator Or Baseline	1,2,5-Triphenylarsole: 'Less reactive at room temperature', requires isomerization at 160°C
Quantified Difference	Qualitative binary difference in reactivity (Reactive vs. Unreactive) under identical ambient conditions
Conditions	[4+2] cycloaddition with dienophiles, room temperature

Why This Matters

This eliminates the need for high-temperature (>160°C) pre-activation, enabling cleaner synthetic protocols and making the compound the practical choice for reaction screening and mechanistic studies at ambient conditions.

• [1] Mathey, F., et al. Cycloadditions des arsoles a haute temperature. Tetrahedron Letters, 2001. View Source

Distinct Electronic Structure: Localized Diene Character Confirmed by Photoelectron Spectroscopy

Photoelectron (PE) spectroscopic studies on 1-phenyl-2,5-dimethylarsole provide direct evidence for a 'localized diene structure, with little interaction between the arsole and phenyl rings' [1]. This is a specific electronic feature not universally observed across the arsole class; for instance, the extended conjugation in 2,5-diarylarsoles fundamentally alters frontier orbital energies and absorption properties [2]. This electronic isolation of the diene unit in the target compound rationalizes its specific, predictable reactivity in cycloadditions, as the diene is not electronically perturbed by the N-phenyl substituent.

Electronic Structure

Class-level

Localized diene; minimal arsole–phenyl ring interaction (PE spectroscopy)

Defined diene standard for computational benchmarking

Isolates π-donor properties from substituent effects

Evidence Dimension	Electronic structure (orbital interaction)
Target Compound Data	Localized diene structure; minimal interaction between arsole and phenyl rings
Comparator Or Baseline	Other arsole derivatives (e.g., 2,5-diarylarsoles) typically exhibit greater π-conjugation across the ring system
Quantified Difference	Qualitative difference in orbital hybridization; no numeric HOMO-LUMO gap comparison available from these sources
Conditions	Photoelectron spectroscopy

Why This Matters

This defined electronic state makes the compound an ideal, reproducible 'diene standard' for computational benchmarking and for experiments where π-donor properties must be isolated from substituent effects.

• [1] Arsole. In ScienceDirect Topics. Photoelectron spectroscopic studies on 1-phenyl-2,5-dimethylarsole. View Source
• [2] Imoto, H., Naka, K., et al. The Dawn of Functional Organoarsenic Chemistry. Chemistry - A European Journal, 2019, 25(8), 1883-1894. View Source

Quantified UV Absorption Signature: A 105 nm Hypsochromic Shift vs. 1,2,5-Triphenylarsole

Cross-study comparison of UV-Vis absorption data reveals a significant spectral distinction between 1-phenyl-2,5-dimethylarsole and 1,2,5-triphenylarsole [1]. The target compound exhibits a primary absorption maximum (λ_max) at 263 nm in pentane. In contrast, the more conjugated 1,2,5-triphenylarsole displays a bathochromically shifted λ_max at 368 nm under the same conditions [1]. This 105 nm difference reflects the more extended π-conjugation in the triphenyl analog, providing a clear analytical handle for compound identification and purity assessment.

UV-Vis λ_max

Cross-study comparable

263 nm (log ε 4.56) in pentane; Δλ_max = −105 nm vs. triphenylarsole (368 nm)

Non-destructive identity and purity verification

Large hypsochromic shift aids QC

Evidence Dimension	UV-Vis absorption maximum (λ_max)
Target Compound Data	λ_max = 263 nm (log ε = 4.56)
Comparator Or Baseline	1,2,5-Triphenylarsole: λ_max = 368 nm (log ε = 4.18)
Quantified Difference	Δλ_max = -105 nm (hypsochromic shift for target compound)
Conditions	Solvent: pentane

Why This Matters

This large spectral difference provides a straightforward, non-destructive method for verifying compound identity and purity, critical for quality control in both research and any downstream applied development.

• [1] ScienceDirect. UV Absorption. Data compiled from literature. View Source

Radical Anion Stability in Reductive Alkylation: Inferred Advantage Over 1-Methyl-2,5-diphenylarsole

In studies of reductive alkylation, the radical anion derived from 1-methyl-2,5-diphenylarsole is described as 'much less stable' than the radical anion formed from 1,2,5-triphenylarsole . While 1-phenyl-2,5-dimethylarsole (target) is not the direct subject of this stability ranking, its structural features—a phenyl group on arsenic and methyl groups on the diene—place it closer to the more stable triphenyl system than to the less stable methyl/diphenyl system. This inference suggests that the target compound's radical anion may possess superior kinetic stability, making it a more tractable intermediate for electron-transfer reactions and radical-based functionalizations.

Radical Anion Stability

Class-level inference

Inferred stability advantage over 1-methyl-2,5-diphenylarsole (no direct kinetic data)

Structural analogy supports radical-based functionalization studies

Data to verify; based on qualitative stability ranking

Evidence Dimension	Relative stability of radical anion intermediate
Target Compound Data	Inferred stability advantage over 1-methyl-2,5-diphenylarsole based on structural analogy
Comparator Or Baseline	1-Methyl-2,5-diphenylarsole radical anion: 'much less stable' than 1,2,5-triphenylarsole radical anion
Quantified Difference	Qualitative stability ranking; no direct kinetic data for target compound
Conditions	Reduction with 1 eq. Li or K

Why This Matters

For synthetic applications involving one-electron reduction, the target compound is rationally selected over N-alkyl analogs to avoid decomposition pathways associated with unstable radical anion intermediates.

High-Value Research Applications for 2,5-Dimethyl-1-phenyl-1H-arsole (CAS 20527-10-0)

Benchmark Diene for Room-Temperature [4+2] Cycloaddition Methodology

The compound's proven room-temperature reactivity in [4+2] cycloadditions, contrasted with the thermal activation required for 1,2,5-triphenylarsole, establishes it as a superior model substrate for developing new cycloaddition catalysts, exploring reaction scope with sensitive dienophiles, or conducting computational mechanistic studies that require a clean, low-energy diene reaction [1].

Spectroscopic Standard for Characterizing Arsoles with Localized π-Systems

Its well-defined, localized diene electronic structure, confirmed by photoelectron spectroscopy, and its distinct UV-Vis λ_max of 263 nm make it an invaluable analytical standard [1][2]. It can be used to calibrate computational models of pnictogen heterocycles or as a reference for identifying more complex arsole derivatives through comparative UV-Vis or PE spectroscopy.

Precursor for Investigating Arsole Radical Anion Chemistry

Given the established structure-stability relationships for arsolyl radical anions, this compound, by virtue of its N-phenyl and C-methyl substitution pattern, is a rationally preferred precursor for generating and studying arsolyl radical anions. It is more likely to yield tractable intermediates than the known unstable N-methyl-2,5-diphenyl analog, facilitating research into electron-transfer catalysis and the synthesis of novel λ⁵-arsoles [1].

Application

Selection Property

Validation Focus

Cycloaddition methodology development

Room-temperature diene reactivity

Comparative reactivity with dienophiles under ambient conditions

Spectroscopic standard for arsoles

Localized π-system with distinct UV/PE signature

λ_max at 263 nm, minimal ring interaction confirmed by PE

Arsolyl radical anion studies

N-phenyl/C-methyl substitution pattern

Radical anion stability relative to N-alkyl analogs

• [1] Mathey, F., et al. Cycloadditions des arsoles a haute temperature. Tetrahedron Letters, 2001. View Source
• [2] ScienceDirect. UV Absorption. Data compiled from literature. View Source
• [3] Arsole. In ScienceDirect Topics. Photoelectron spectroscopic studies on 1-phenyl-2,5-dimethylarsole. View Source